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Compound of Interest

Compound Name: Prolintane Hydrochloride

Cat. No.: B127742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Prolintane hydrochloride is a psychoactive compound that has been the subject of scientific

interest due to its stimulant properties.[1][2] Developed in the 1950s, it is classified as a

norepinephrine-dopamine reuptake inhibitor (NDRI), placing it in a class of compounds known

for their effects on the central nervous system.[1][2] Structurally, it is a phenylalkylpyrrolidine

derivative, sharing similarities with other stimulants like pyrovalerone.[3] This technical guide

provides a comprehensive overview of the chemical structure, properties, pharmacology, and

analytical methodologies related to Prolintane Hydrochloride for research purposes.

Chemical Structure and Properties
Prolintane hydrochloride is the hydrochloride salt of prolintane. Its chemical and physical

properties are summarized below.
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Property Value Source

Chemical Name
1-(1-phenylpentan-2-

yl)pyrrolidine;hydrochloride
[1]

Molecular Formula C₁₅H₂₄ClN [1]

Molecular Weight 253.81 g/mol [1][4]

Appearance Solid [2]

Melting Point 133-134 °C [5]

Predicted pKa 10.46 Predicted value

Predicted logP 3.99 - 4.39 Predicted value

Solubility Soluble in DMSO [4]

Note: Experimental pKa and logP values are not readily available in the cited literature. The

provided values are based on computational predictions.

Pharmacology
Mechanism of Action
Prolintane hydrochloride functions as a norepinephrine-dopamine reuptake inhibitor (NDRI).

[1][2] It binds to the dopamine transporter (DAT) and the norepinephrine transporter (NET),

blocking the reuptake of dopamine and norepinephrine from the synaptic cleft into the

presynaptic neuron. This leads to an increased concentration of these neurotransmitters in the

synapse, enhancing dopaminergic and noradrenergic neurotransmission.[6] This mechanism of

action is responsible for its stimulant effects on the central nervous system.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b127742?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/14591
https://pubchem.ncbi.nlm.nih.gov/compound/14591
https://pubchem.ncbi.nlm.nih.gov/compound/Prolintan
https://en.wikipedia.org/wiki/%CE%91-Pyrrolidinopentiophenone
https://www.medkoo.com/products/41587
https://www.researchgate.net/publication/21523837_Study_on_the_metabolism_of_racemic_prolintane_and_its_optically_pure_enantiomers
https://pubmed.ncbi.nlm.nih.gov/34896117/
https://pubmed.ncbi.nlm.nih.gov/34896117/
https://www.glpbio.com/sp/prolintane-hydrochloride.html
https://www.caymanchem.com/product/11147/
https://www.benchchem.com/product/b127742#chemical-structure-and-properties-of-prolintane-hydrochloride-for-research
https://www.benchchem.com/product/b127742#chemical-structure-and-properties-of-prolintane-hydrochloride-for-research
https://www.benchchem.com/product/b127742#chemical-structure-and-properties-of-prolintane-hydrochloride-for-research
https://www.benchchem.com/product/b127742#chemical-structure-and-properties-of-prolintane-hydrochloride-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b127742?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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